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Introduction
Methyl citronellate (CAS No: 2270-60-2) is an acyclic monoterpenoid ester known for its

characteristic floral, fruity, and citrus-like aroma.[1][2][3] Its chemical name is methyl 3,7-

dimethyloct-6-enoate.[1] Found naturally in various plants such as lemon balm and pepper, it is

utilized primarily in the flavor and fragrance industries.[3][4] Understanding its physicochemical

properties is crucial for quality control, formulation development, and assessing its behavior in

various applications, including potential pharmaceutical or therapeutic contexts where it might

be used as an excipient or a component in a delivery system.

This technical guide provides a comprehensive overview of the core physicochemical

properties of Methyl citronellate, detailed experimental protocols for their determination, and

workflows for analytical characterization.

Physicochemical Data
The following tables summarize the key physical and chemical properties of Methyl
citronellate. Data has been aggregated from multiple sources to provide a comprehensive

overview.
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Table 1: Identification and General Properties
Property Value Source(s)

IUPAC Name
methyl 3,7-dimethyloct-6-

enoate
[1]

Synonyms

Methyl 3,7-dimethyl-6-

octenoate, Citronellic acid,

methyl ester

[1][2]

CAS Number 2270-60-2 [1][5]

Molecular Formula C₁₁H₂₀O₂ [1][3][5]

Molecular Weight 184.27 g/mol [1][2]

Appearance Colorless liquid [1][2][6]

Odor Profile
Floral, dry, weedy, waxy, fruity,

wine-like
[2][3]

Table 2: Quantitative Physicochemical Properties
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Property Value Conditions Source(s)

Boiling Point 216 °C @ 760 mmHg [1][2][6]

78 °C @ 3.00 mmHg [2][6]

Density 0.897 - 0.907 g/cm³ @ 25 °C [1][2][6]

Refractive Index 1.437 - 1.443 @ 20 °C [1][2][6][7]

Flash Point 76.11 °C (169 °F)
Tagliabue Closed Cup

(TCC)
[2][6][8]

Vapor Pressure 0.078 mmHg @ 25 °C (Estimated) [2][6][8]

Solubility

Very slightly soluble in

water (17.56 mg/L @

25°C, est.)

- [2][6][8]

Soluble in alcohol,

dipropylene glycol
- [2][6][8]

logP (o/w) 2.93 - 4.06 (Estimated) [5][9][10]

Experimental Protocols
Detailed methodologies for determining key physicochemical parameters are provided below.

These protocols are standard methods applicable to volatile organic compounds like Methyl
citronellate.

Protocol for Boiling Point Determination (Micro-Reflux
Method)
This method is suitable for small sample volumes and provides an accurate boiling point.[11]

Apparatus:

Small test tube (e.g., 150mm diameter)

Thermometer with appropriate range
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Heating block or Thiele tube with heating oil

Small magnetic stir bar and stirrer/hotplate

Clamping apparatus

Procedure:

Place approximately 0.5 mL of Methyl citronellate into the test tube.

Add a small magnetic stir bar to the test tube to ensure smooth boiling.[11]

Position the test tube in the heating block or Thiele tube.

Suspend a thermometer inside the test tube, ensuring the thermometer bulb is positioned

just above the liquid surface, in the vapor phase, to measure the temperature of the

condensing vapor.[12]

Turn on the stirrer to a gentle speed.

Begin heating the apparatus gradually.

Observe the liquid. As it heats, a "reflux ring" of condensing vapor will become visible on the

walls of the test tube.[11]

Adjust the heating so that the reflux ring is stable and its upper level is aligned with the

thermometer bulb.

Record the temperature when it stabilizes. This stable temperature is the boiling point of the

liquid.[11][13]

Protocol for Density Determination
Density is a fundamental property determined by measuring the mass of a known volume of the

substance.[14]

Apparatus:

Electronic balance (accurate to at least 0.001 g)
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Graduated cylinder or pycnometer (volumetric flask) of a suitable volume (e.g., 10 mL)

Temperature probe or thermometer

Procedure:

Measure and record the mass of a clean, dry graduated cylinder or pycnometer.[15]

Carefully add a specific volume of Methyl citronellate to the graduated cylinder (e.g., 10

mL). Read the volume precisely from the bottom of the meniscus.[15]

Measure and record the combined mass of the cylinder and the liquid.[15]

Measure and record the temperature of the liquid, as density is temperature-dependent.

Calculate the mass of the liquid by subtracting the mass of the empty cylinder from the

combined mass.

Calculate the density using the formula: Density (ρ) = Mass (m) / Volume (V).[14]

Repeat the measurement at least three times and report the average density.

Protocol for Refractive Index Measurement
The refractive index is a measure of how light propagates through a substance and is a

characteristic constant for a pure compound.[16] An Abbe refractometer is a common

instrument for this purpose.[16]

Apparatus:

Abbe refractometer

Constant temperature water bath

Dropper or pipette

Lint-free tissue and a suitable solvent (e.g., ethanol or isopropanol)

Procedure:
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Turn on the refractometer and the light source. Ensure the constant temperature water bath

is circulating water through the refractometer prisms at the desired temperature (e.g., 20.0

°C).

Clean the surfaces of the measuring and illuminating prisms with a soft tissue and a suitable

solvent. Allow the solvent to evaporate completely.

Using a dropper, place 2-3 drops of Methyl citronellate onto the surface of the lower prism.

Close the prisms together firmly. The liquid should spread evenly to form a thin film.

Look through the eyepiece. Rotate the adjustment knob until the field of view is divided into a

light and a dark section.

Turn the chromaticity compensator to eliminate any color fringe at the border of the light and

dark regions, resulting in a sharp, clear dividing line.

Adjust the measurement knob to center the dividing line precisely on the crosshairs in the

eyepiece.

Read the refractive index value from the instrument's scale.

Clean the prisms thoroughly after the measurement.

Protocol for Purity and Compositional Analysis (GC-MS)
Gas Chromatography-Mass Spectrometry (GC-MS) is the standard method for analyzing the

purity and composition of volatile compounds like those found in essential oils.[17][18]

Apparatus & Reagents:

Gas Chromatograph with a Mass Spectrometer detector (GC-MS)

Appropriate capillary column (e.g., HP-5MS, a nonpolar column)[18]

High-purity carrier gas (Helium or Hydrogen)

Sample vials
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Microsyringe

High-purity solvent for dilution (e.g., methanol or cyclohexane)[18][19]

Procedure:

Sample Preparation: Prepare a dilute solution of Methyl citronellate (e.g., 1 µL in 1 mL of

methanol) in a sample vial.[18]

Instrument Setup:

Set the GC oven temperature program. A typical program might start at 60°C, hold for 1-2

minutes, then ramp up at a rate of 3-5°C/min to a final temperature of 240°C.[18][19]

Set the injector temperature (e.g., 230-250°C).[19]

Set the carrier gas flow rate (e.g., 1 mL/min).

Set the MS parameters, including the mass range to be scanned (e.g., 40-400 amu) and

the ionization mode (typically Electron Ionization at 70 eV).

Injection: Inject a small volume (e.g., 1 µL) of the prepared sample into the GC inlet.[18]

Data Acquisition: Start the data acquisition. The GC will separate the components of the

sample based on their volatility and interaction with the column's stationary phase. The

separated components then enter the MS, where they are fragmented and detected.

Data Analysis:

The resulting chromatogram will show peaks corresponding to each separated

component.

Identify the peak for Methyl citronellate based on its retention time.

Analyze the mass spectrum of the peak and compare it with a reference library (e.g.,

NIST, Wiley) to confirm the identity.
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Calculate the purity of the sample by determining the relative area of the Methyl
citronellate peak compared to the total area of all peaks in the chromatogram.

Visualized Workflows and Methodologies
The following diagrams illustrate the logical flow of the characterization process and

experimental setups.

Physicochemical Characterization Workflow

Obtain Sample
(Methyl Citronellate)

Purity Assessment
(GC-MS)

Physical Property
Determination

Spectroscopic
Analysis (Optional)

Data Compilation
& Analysis

Final Report /
Certificate of Analysis

Click to download full resolution via product page

Caption: General workflow for the physicochemical characterization of Methyl citronellate.
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Boiling Point Determination (Micro-Reflux)

1. Add 0.5 mL Sample
& Stir Bar to Test Tube

2. Place in Heating Block
& Suspend Thermometer

3. Heat Gently
with Stirring

4. Observe Stable
Reflux Ring at Bulb

5. Record Stable
Temperature

Click to download full resolution via product page

Caption: Step-by-step protocol for micro-reflux boiling point determination.
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Density Determination by Mass/Volume

1. Weigh Empty
Graduated Cylinder (M1)

2. Add Known Volume
of Sample (V)

3. Weigh Cylinder +
Sample (M2)

4. Calculate Mass (m = M2-M1)
& Density (ρ = m/V)

Result:
Density (g/cm³)

Click to download full resolution via product page

Caption: Workflow for determining the density of a liquid sample.
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GC-MS Analysis Workflow

1. Sample Prep
(Dilute in Solvent)

2. Inject into GC

3. GC Separation
(Based on Volatility)

4. MS Detection
& Fragmentation

5. Data Analysis
(Identify Peaks, Check Purity)

Click to download full resolution via product page

Caption: The process flow for analyzing Methyl citronellate purity using GC-MS.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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